Cas no 394-39-8 (4-Chloro-2-fluorobenzoyl chloride)

• Product Name: 4-Chloro-2-fluorobenzoyl chloride
• CAS No: 394-39-8
• MF: C₇H₃Cl₂FO
• MW: 193.00252366066
• MDL: MFCD03093845
• CID: 37210
• PubChem ID: 2773601
• Update Time: 2025-05-19

4-Chloro-2-fluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-fluorobenzoyl chloride
• 2-Fluoro-4-chlorobenzoyl chloride
• PWHFJLCMUCFYRQ-UHFFFAOYSA-N
• A824550
• SCHEMBL645757
• PS-10775
• 4-chloro-2-fluoro-benzoyl chloride
• 2-fluoro4-chloro-benzoyl chloride
• 2-fluoro-4-chlorobenzoylchloride
• 4-chloro-2-fluorobenzoylchloride
• 4-chloranyl-2-fluoranyl-benzoyl chloride
• 394-39-8
• AKOS007930521
• E85346
• MFCD03093845
• DTXSID10378585
• 2-fluoro-4-chloro-benzoyl chloride
• FT-0632079
• Benzoyl chloride, 4-chloro-2-fluoro-
• DB-021074
• 609-681-4
• DTXCID50329612

• MDL： MFCD03093845
• Inchi： 1S/C7H3Cl2FO/c8-4-1-2-5(7(9)11)6(10)3-4/h1-3H
• InChI Key： PWHFJLCMUCFYRQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)Cl)=C(C=1)F

Computed Properties

• Exact Mass: 191.95400
• Monoisotopic Mass: 191.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.462
• Boiling Point: 205.5°Cat760mmHg
• Flash Point: 78.1°C
• Refractive Index: 1.536
• PSA: 17.07000
• LogP: 2.85810

4-Chloro-2-fluorobenzoyl chloride Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• HazardClass：CORROSIVE
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Chloro-2-fluorobenzoyl chloride

4-Chloro-2-fluorobenzoyl Chloride (CAS No. 394-39-8): Properties, Applications, and Market Insights

4-Chloro-2-fluorobenzoyl chloride (CAS No. 394-39-8) is a versatile organofluorine compound widely used in pharmaceutical and agrochemical synthesis. This benzoyl chloride derivative serves as a crucial building block for various fine chemicals, particularly in the development of active pharmaceutical ingredients (APIs). With the growing demand for fluorinated compounds in drug discovery, this chemical has gained significant attention in recent years.

The compound exhibits unique physicochemical properties that make it valuable for synthetic applications. As a liquid at room temperature, 4-chloro-2-fluorobenzoyl chloride demonstrates good solubility in common organic solvents like dichloromethane and toluene. Its molecular weight of 177.56 g/mol and boiling point of approximately 215-220°C make it suitable for various organic synthesis conditions. The presence of both chloro and fluoro substituents on the aromatic ring provides excellent reactivity for nucleophilic substitution reactions.

In the pharmaceutical industry, 4-chloro-2-fluorobenzoyl chloride CAS 394-39-8 serves as a key intermediate for synthesizing various drug candidates. Recent studies highlight its use in developing anti-inflammatory agents and CNS-active compounds. The compound's ability to introduce both halogen atoms and carbonyl functionality makes it particularly valuable for creating molecular diversity in drug discovery programs.

The agrochemical sector extensively utilizes this compound for producing crop protection agents. Its structural features contribute to the development of herbicides and pesticides with improved efficacy and environmental profiles. Researchers are particularly interested in how the fluorine atom enhances the biological activity of these agricultural chemicals while potentially reducing their environmental persistence.

From a market perspective, the demand for 4-chloro-2-fluorobenzoyl chloride has been steadily increasing due to the expanding pharmaceutical and agrochemical industries in Asia. Manufacturers are focusing on developing more efficient synthetic routes to meet the growing needs while maintaining high purity standards. Recent innovations in green chemistry approaches have led to improved production methods with reduced environmental impact.

Quality control of 4-chloro-2-fluorobenzoyl chloride 394-39-8 typically involves advanced analytical techniques such as HPLC and GC-MS to ensure chemical purity above 98%. The compound should be stored under anhydrous conditions to prevent hydrolysis, typically in amber glass containers with proper moisture barriers. Proper handling procedures are essential to maintain the compound's stability and reactivity for synthetic applications.

Recent scientific literature highlights novel applications of 4-chloro-2-fluorobenzoyl chloride in material science, particularly in the development of specialty polymers and liquid crystal materials. The compound's ability to serve as a photoactive moiety has opened new possibilities in optoelectronic materials research. These emerging applications demonstrate the compound's versatility beyond traditional pharmaceutical uses.

The global supply chain for 4-chloro-2-fluorobenzoyl chloride CAS No. 394-39-8 has become more robust in recent years, with multiple chemical suppliers offering the compound in various quantities. Current market trends show increasing interest in custom synthesis services for derivatives of this compound, reflecting the growing demand for tailor-made intermediates in drug development programs.

From a regulatory standpoint, manufacturers and users of 4-chloro-2-fluorobenzoyl chloride must comply with international chemical safety standards. Proper risk assessment and safety data sheets are essential for handling this compound in research and industrial settings. The chemical industry continues to develop improved safety protocols for working with such reactive intermediates.

Future research directions for 4-chloro-2-fluorobenzoyl chloride 394-39-8 include exploring its potential in catalyzed reactions and flow chemistry applications. The compound's reactivity profile makes it an interesting candidate for developing more efficient synthetic methodologies that could reduce waste and improve yields in industrial processes.